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Introduction
This technical guide provides an in-depth exploration of 13-POHSA (13-palmitoleoyl-oxy-

octadecanoic acid), a member of the recently discovered class of endogenous lipids known as

fatty acid esters of hydroxy fatty acids (FAHFAs). These lipids have garnered significant

attention for their potential therapeutic applications, particularly in the context of metabolic and

inflammatory diseases. This document details the discovery of 13-POHSA, its known

endogenous concentrations, the experimental protocols for its analysis, and its signaling

pathways.

Discovery of 13-POHSA
The discovery of 13-POHSA is rooted in an untargeted lipidomics approach aimed at

identifying novel lipid metabolites with beneficial metabolic effects. Researchers in 2014

identified a novel class of lipids, FAHFAs, that were significantly elevated in the adipose tissue

of insulin-sensitive AG4OX mice, which overexpress the glucose transporter GLUT4 in their fat

cells.[1] This initial discovery, which included Palmitic Acid esters of Hydroxy Stearic Acids

(PAHSAs), a category that encompasses POHSAs, revealed a new family of endogenous lipids

with anti-diabetic and anti-inflammatory properties.[1]

The identification process involved a meticulous workflow comparing the lipid profiles of these

insulin-sensitive mice with their wild-type counterparts. This comparative analysis led to the
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isolation and characterization of these previously unknown lipid species.

Experimental Workflow for FAHFA Discovery
The following diagram illustrates the logical workflow employed for the discovery of novel lipids

like 13-POHSA.
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Sample Collection & Preparation

Mass Spectrometry Analysis

Data Analysis & Identification

Validation & Characterization

Adipose Tissue Collection
(AG4OX vs. Wild-Type Mice)

Total Lipid Extraction
(e.g., Folch Method)

Untargeted LC-MS/MS Analysis
(High-Resolution Mass Spectrometry)

Data Acquisition
(Full Scan & Fragmentation Spectra)

Peak Detection & Alignment

Comparative Analysis
(Identify differential features between AG4OX and WT)

Putative Identification
(Database search based on m/z)

Structural Elucidation
(Tandem MS fragmentation analysis)

Chemical Synthesis of Standards

Comparison with Synthetic Standards
(Co-elution and fragmentation matching)

Biological Activity Assessment
(e.g., Glucose uptake, anti-inflammatory assays)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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